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Compound of Interest

Compound Name: Hydrazine cyanurate

CAS No.: 18836-29-8

Cat. No.: B103766 Get Quote

Executive Summary: The "Solid-State Hydrazine"
Paradigm
Hydrazine Cyanurate (HC) represents a critical intersection between supramolecular

chemistry and energetic materials science. Unlike traditional nitroamine high explosives (e.g.,

RDX) designed for brisance (shattering power), HC is engineered for stability and gas

generation.

This guide validates HC not as a direct replacement for high-performance detonators, but as a

superior solid-state storage medium for hydrazine. By locking the volatile, toxic, and

carcinogenic hydrazine molecule into a hydrogen-bonded cyanuric acid lattice, researchers

achieve a material that is safer to handle yet thermally responsive.

Part 1: Chemical Architecture & Stability Mechanism
The defining feature of Hydrazine Cyanurate (

) is its crystal lattice. Unlike ionic salts that rely solely on electrostatic attraction, HC utilizes an
extensive supramolecular hydrogen-bonding network.

The Stabilization Mechanism
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Cyanuric acid acts as a host matrix. It exists in a keto-enol tautomeric equilibrium, but in the

crystal lattice with hydrazine, it predominantly adopts the keto form, presenting three carbonyl (

) and three amine (

) sites. Hydrazine (

) intercalates between cyanuric acid layers, forming a "zig-zag" ribbon structure.

Causality: This extensive H-bonding raises the decomposition temperature significantly

compared to pure hydrazine salts (like hydrazine nitrate), preventing premature volatilization.

Visualization: Supramolecular Lattice Logic
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Figure 1: The stabilization pathway of Hydrazine Cyanurate, transforming volatile precursors

into a stable solid lattice.

Part 2: Comparative Energetics & Performance
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To objectively validate HC, we must compare it against the industry benchmark (RDX), its

unstable cousin (Hydrazine Nitrate), and its inert analog (Melamine Cyanurate).

Table 1: Physicochemical and Energetic Metrics

Property
Hydrazine
Cyanurate
(HC)

Hydrazine
Nitrate (HN)

RDX
(Cyclonite)

Melamine
Cyanurate
(MC)

Role
Gas Generant /

Fuel

Liquid/Solid

Explosive
High Explosive

Inert Flame

Retardant

Formula

Oxygen Balance
-64.5% (Fuel

Rich)

+8.6% (Oxidizer

Balanced)
-21.6% -62.7%

Density (g/cm³)
~1.85

(Theoretical)
1.64 1.82 1.70

Decomposition (

)

> 200°C

(Dissociation)

~70°C (Melt),

307°C (Exp)
204°C (Melt/Dec) > 350°C

Detonation

Velocity

N/A

(Deflagrates)*
8,690 m/s 8,750 m/s Inert

Primary Hazard

Toxicity

(Hydrazine

release)

High Sensitivity /

Hygroscopic
Shock Sensitivity Low Toxicity

Analysis of Data:

Oxygen Balance: HC is heavily fuel-rich (-64.5%). Unlike RDX, it cannot sustain a high-order

detonation without an added oxidizer. This makes it ideal for airbag inflators or cool gas

generators where deflagration (burning) is preferred over detonation.

Stability: HC offers a compromise. It is far more stable than Hydrazine Nitrate (which is

hygroscopic and sensitive) but less thermally stable than Melamine Cyanurate.

> Critical Note: HC does not typically exhibit a Detonation Velocity (
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) in pure form under unconfined conditions. It functions as a propellant.[1][2] Attempts to
detonate pure HC usually result in rapid deflagration.

Part 3: Experimental Protocols
Protocol A: Synthesis of Hydrazine Cyanurate (1:1
Adduct)
Safety Warning: Hydrazine hydrate is a known carcinogen, corrosive, and hypergolic with

oxidizers. Work in a fume hood with full PPE (Butyl rubber gloves required).

Materials:

Cyanuric Acid (98% purity)

Hydrazine Hydrate (80% or 100%)

Solvent: Distilled Water or Ethanol

Equipment: 3-neck round bottom flask, reflux condenser, addition funnel.

Workflow:

Dissolution: Suspend 12.9g (0.1 mol) of Cyanuric Acid in 100mL of distilled water at 60°C.

Stir until fully dispersed (Cyanuric acid has low solubility, so a slurry is normal).

Addition: Add 5.0g (0.1 mol) of Hydrazine Hydrate dropwise via the addition funnel.

Observation: The reaction is exothermic.[3] The slurry will clarify as the soluble salt forms,

then precipitate as the concentration exceeds saturation.

Crystallization: Heat to reflux (100°C) for 1 hour to ensure complete neutralization and lattice

arrangement.

Cooling: Allow the solution to cool slowly to room temperature (25°C) over 4 hours. Slow

cooling promotes larger, purer crystals (better stability).

Filtration: Filter the white precipitate using vacuum filtration.
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Drying: Dry in a vacuum oven at 60°C for 6 hours. Do not exceed 80°C to prevent premature

loss of hydrazine.

Protocol B: Thermal Decomposition Verification
(TGA/DSC)
To validate the "Solid-State Hydrazine" claim, perform Thermogravimetric Analysis (TGA).

Expected Profile:

Onset: ~200°C.

Mass Loss Step 1: Sharp loss corresponding to the dissociation of

from the lattice.

Residue: Cyanuric acid residue (which decomposes at >320°C).[4]

Interpretation: If mass loss occurs <150°C, the sample contains unbound (wet) hydrazine or

water, indicating a failed crystallization.

Part 4: Decomposition & Gas Generation
Mechanism
The utility of HC lies in its clean decomposition pathway. Upon thermal initiation, the H-bonds

break, releasing hydrazine which immediately decomposes.
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Figure 2: Thermal decomposition pathway showing the release of hydrazine fuel from the

cyanuric acid host.

Part 5: Safety & Sensitivity
While HC is "stable" relative to liquid hydrazine, it is still an energetic material.

Impact Sensitivity: Low. The hydrogen-bonded layers allow for some "slip" (similar to

graphite or TATB), absorbing mechanical energy better than ionic salts like Hydrazine

Nitrate.

Friction Sensitivity: Moderate. Avoid grinding dry crystals.

Toxicity:High. The primary risk is not explosion, but the release of hydrazine vapor during

handling or low-temperature decomposition.

Handling Recommendation: Store in opaque, airtight containers away from oxidizers (e.g.,

nitrates, perchlorates) unless specifically preparing a propellant mixture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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